Cas no 791778-00-2 ((S)-3-Amino-3-(3-cyanophenyl)propanoic acid)

• Product Name: (S)-3-Amino-3-(3-cyanophenyl)propanoic acid
• CAS No: 791778-00-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD04113688
• CID: 555766
• PubChem ID: 7016479
• Update Time: 2025-04-19

(S)-3-Amino-3-(3-cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(3-cyanophenyl)propanoic acid
• (S)-3-AMino-3-(3-cyano-phenyl)-propionic acid
• (S)-3-Amino-3-(3-cyanophenyl)-propionic acid
• (S)-3-AMINO-3-(3-CYANOPHENYL)PROPIONIC ACID,
• Benzenepropanoic acid, b-amino-3-cyano-, (bS)-
• Benzenepropanoic acid,b-amino-3-cyano-,(bS)
• PS-12199
• MFCD04113688
• 791778-00-2
• (3S)-3-AMINO-3-(3-CYANOPHENYL)PROPANOIC ACID
• SCHEMBL12463666
• (S)-3-AMINO-3-(3-CYANOPHENYL)PROPIONIC ACID
• DTXSID90426851
• AKOS016844078
• (S)-3-Amino-3-(3-cyanophenyl)propanoicacid
• (S)-3-AMINO-3-(3-CYANO-PHENYL)-PROPIONICACID
• G85299

• MDL： MFCD04113688
• Inchi： 1S/C10H10N2O2/c11-6-7-2-1-3-8(4-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m0/s1
• InChI Key： RRUDIPCLABXNDE-VIFPVBQESA-N
• SMILES： OC(C[C@@H](C1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.11000
• LogP: 1.73308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives